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Compound of Interest

Compound Name: TCO-PEG6-NHS ester

Cat. No.: B11830187 Get Quote

Essential Safety and Handling Guide for TCO-PEG6-
NHS Ester
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical reagents is paramount. This guide provides immediate safety, operational,

and disposal information for TCO-PEG6-NHS ester, a frequently used PEG-based PROTAC

linker.

I. Chemical and Physical Properties
TCO-PEG6-NHS ester is a chemical compound utilized in bioconjugation and proteomics. A

summary of its key properties is provided below.
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Property Value

Chemical Formula C28H46N2O12

Molecular Weight 602.7 g/mol

CAS Number 2353409-96-6

Purity Typically >95%

Appearance Can range from a sticky liquid to a solid

Solubility Soluble in DMSO, DCM, and DMF

Storage Conditions

Store at -20°C in a dry, dark place.[1] Long-term

storage is not recommended due to the potential

for the TCO group to isomerize.[1]

Shipping Conditions Typically shipped at ambient temperature.

II. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for TCO-PEG6-NHS ester is not universally

available, data from similar compounds, such as TCO-NHS ester and other PEG-NHS esters,

indicate potential hazards.[2][3][4]

Potential Hazards:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Required Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE is mandatory when handling TCO-PEG6-NHS ester:
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PPE Category Specific Requirements

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene).[4] Change gloves immediately if

contaminated.

Eye/Face Protection

Use chemical safety goggles.[4] A face shield

may be required for tasks with a high risk of

splashing.

Skin and Body Protection
Wear a laboratory coat, long pants, and closed-

toe shoes. Ensure the lab coat is buttoned.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood.[4] If dust or aerosols may

be generated, a NIOSH-approved respirator

(e.g., N95) may be necessary.[5]

Operational and Disposal Plans
A. Step-by-Step Handling Protocol
The following workflow outlines the essential steps for safely handling TCO-PEG6-NHS ester
from receipt to use.
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Receiving and Storage

Preparation

Experimental Use

Receive Shipment

Inspect for Damage

Store at -20°C

Don PPE

Prepare Fume Hood

Weigh Compound

Dissolve in Solvent

Perform Reaction

Quench Reaction (if applicable)
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Caption: Workflow for Handling TCO-PEG6-NHS Ester.
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B. First Aid Measures
In the event of exposure, immediate action is critical. The following table summarizes the

recommended first aid procedures.[2][3]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[2]

Remove contaminated clothing. If irritation

persists, seek medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention.

[4]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water.[2] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

C. Spill and Disposal Plan
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.
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Contain: For solid spills, prevent the generation of dust. For liquid spills, use an inert

absorbent material like sand or vermiculite.

Collect: Carefully sweep or scoop the material into a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal:

Dispose of TCO-PEG6-NHS ester and any contaminated materials as hazardous chemical

waste.[4] All disposal activities must be in accordance with local, state, and federal regulations.

[2][4] Do not allow the material to enter drains or water courses.[4]

Experimental Protocol: Protein Labeling
The following is a general protocol for labeling a protein with TCO-PEG6-NHS ester.

Protein Preparation Reagent Preparation

Conjugation Reaction

Purification

Buffer Exchange Protein into Amine-Free Buffer (e.g., PBS, pH 7.4)

Add TCO-PEG6-NHS Ester Solution to Protein Solution (Molar excess of 10-20 fold)

Dissolve TCO-PEG6-NHS Ester in Anhydrous DMSO

Incubate at Room Temperature for 30-60 minutes

Remove Unreacted TCO-PEG6-NHS Ester via Size-Exclusion Chromatography or Dialysis

Click to download full resolution via product page

Caption: General Workflow for Protein Labeling.
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Detailed Methodology:

Protein Preparation: The protein of interest should be in an amine-free buffer, such as

phosphate-buffered saline (PBS) at pH 7.2-8.0, to prevent unwanted side reactions with the

NHS ester.

Reagent Preparation: Immediately before use, dissolve the TCO-PEG6-NHS ester in an

anhydrous solvent like DMSO to a stock concentration of, for example, 10 mM.

Conjugation: Add a 10- to 20-fold molar excess of the dissolved TCO-PEG6-NHS ester to
the protein solution. The reaction mixture should be incubated at room temperature for 30 to

60 minutes or at 4°C for 2 hours.

Purification: Following the incubation period, the unreacted TCO-PEG6-NHS ester and

byproducts must be removed. This is typically achieved using size-exclusion

chromatography (e.g., a desalting column) or dialysis against the appropriate buffer.

Characterization: The successful conjugation and the degree of labeling can be confirmed

using techniques such as mass spectrometry or SDS-PAGE analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-
handling-tco-peg6-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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